molecular formula C9H20ClNO2 B562619 3-(N-Methyl-N-pentyl-amino)propionic Acid-d3 Hydrochloride CAS No. 1246817-11-7

3-(N-Methyl-N-pentyl-amino)propionic Acid-d3 Hydrochloride

Cat. No.: B562619
CAS No.: 1246817-11-7
M. Wt: 212.732
InChI Key: YDWXRULMHQZBEX-MUTAZJQDSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3-(N-Methyl-N-pentyl-amino)propionic Acid-d3 Hydrochloride” is a labeled intermediate . It is used in the preparation of biphosphonate drugs, which are used in the prevention and treatment of osteoporosis . The molecular formula is C9 2H3 H16 N O2 . Cl H and the molecular weight is 212.73 .


Physical and Chemical Properties Analysis

“this compound” is a solid . It is soluble in methanol and sodium hydroxide aqueous solution . It should be stored at -20° C .

Mechanism of Action

“3-(N-Methyl-N-pentyl-amino)propionic Acid-d3 Hydrochloride” is used in the preparation of biphosphonate drugs . Biphosphonates are known to bind to calcium ions and are absorbed onto hydroxyapatite crystals in bone, inhibiting osteoclast-mediated bone resorption.

Safety and Hazards

When handling “3-(N-Methyl-N-pentyl-amino)propionic Acid-d3 Hydrochloride”, avoid dust formation, breathing mist, gas or vapours . Avoid contact with skin and eyes. Use personal protective equipment and wear chemical impermeable gloves . Ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .

Properties

IUPAC Name

3-[pentyl(trideuteriomethyl)amino]propanoic acid;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H19NO2.ClH/c1-3-4-5-7-10(2)8-6-9(11)12;/h3-8H2,1-2H3,(H,11,12);1H/i2D3;
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YDWXRULMHQZBEX-MUTAZJQDSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCN(C)CCC(=O)O.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

[2H]C([2H])([2H])N(CCCCC)CCC(=O)O.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H20ClNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00724512
Record name N-(~2~H_3_)Methyl-N-pentyl-beta-alanine--hydrogen chloride (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00724512
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

212.73 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1246817-11-7
Record name N-(~2~H_3_)Methyl-N-pentyl-beta-alanine--hydrogen chloride (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00724512
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.